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Compound of Interest

Compound Name: Lead chloride

Cat. No.: B025584 Get Quote

An in-depth examination of the properties, synthesis, and applications of Lead(II) Chloride

(PbCl₂), a pivotal inorganic compound in various scientific domains.

This technical guide provides a detailed overview of Lead(II) Chloride, also known by its IUPAC

nomenclature as Lead(II) chloride, for researchers, scientists, and professionals in drug

development. This document consolidates essential data, outlines experimental protocols, and

presents logical workflows to facilitate its use in a laboratory setting.

Core Chemical and Physical Properties
Lead(II) chloride is an inorganic compound with the chemical formula PbCl₂.[1][2] It presents as

a white, odorless solid under ambient conditions and is poorly soluble in water.[1] Its natural

mineral form is known as cotunnite.[1][3]
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Property Value

CAS Number 7758-95-4[1][4][5][6]

IUPAC Name Lead(II) chloride[1][7]

Other Names Lead dichloride, Plumbous chloride[1][4]

Molecular Formula PbCl₂[1][2][5]

Molar Mass 278.10 g/mol [1][4]

Appearance White odorless solid[1][4]

Density 5.85 g/cm³[1][4]

Melting Point 501 °C (934 °F; 774 K)[1][4]

Boiling Point 950 °C (1,740 °F; 1,220 K)[1][4]

Solubility in water 0.99 g/100 mL (20 °C)[1][4]

Crystal Structure Orthorhombic[1]

Synthesis of Lead(II) Chloride
A common laboratory method for the synthesis of Lead(II) chloride involves the reaction of a

soluble lead salt, such as lead(II) nitrate, with a chloride salt, like sodium chloride. This

precipitation reaction yields solid Lead(II) chloride, which can then be isolated by filtration.

Experimental Protocol: Precipitation of Lead(II) Chloride
Objective: To synthesize Lead(II) chloride via a precipitation reaction.

Materials:

Lead(II) nitrate (Pb(NO₃)₂)

Sodium chloride (NaCl)

Distilled water
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Beakers

Graduated cylinders

Stirring rod

Filter paper

Funnel

Drying oven

Procedure:

Prepare a solution of lead(II) nitrate by dissolving a known mass of Pb(NO₃)₂ in a measured

volume of distilled water in a beaker.

In a separate beaker, prepare a solution of sodium chloride by dissolving a stoichiometric

amount of NaCl in distilled water.

Slowly add the sodium chloride solution to the lead(II) nitrate solution while continuously

stirring with a glass rod. A white precipitate of lead(II) chloride will form.

Continue stirring for a few minutes to ensure the reaction goes to completion.

Set up a filtration apparatus with a funnel and filter paper.

Pour the mixture through the filter paper to collect the lead(II) chloride precipitate.

Wash the precipitate with a small amount of cold distilled water to remove any soluble

impurities.

Carefully transfer the filter paper with the precipitate to a watch glass and place it in a drying

oven at a low temperature (e.g., 60-80 °C) to dry the solid.

Once completely dry, weigh the collected lead(II) chloride to determine the yield.

Applications in Research and Development
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Lead(II) chloride serves as a crucial precursor in the synthesis of various other lead

compounds. It is particularly important in the field of organometallic chemistry for the synthesis

of organolead compounds.[1]

Synthesis of Organometallic Derivatives
Lead(II) chloride is a primary starting material for the synthesis of organometallic derivatives of

lead, such as plumbocenes.[1] The alkylation of PbCl₂ can be achieved using Grignard

reagents or organolithium compounds.[1]
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Synthesis of Tetraalkyllead from Lead(II) Chloride.

Safety and Handling
Lead(II) chloride is classified as a hazardous substance. It is harmful if swallowed or inhaled

and is suspected of causing cancer.[2] It may also damage fertility or the unborn child and
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cause damage to organs through prolonged or repeated exposure.[2][8] Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this compound. All work should be conducted in a well-ventilated area or a fume

hood.

Conclusion
Lead(II) chloride is a compound of significant interest in chemical research and development.

Its well-defined properties and reactivity make it a valuable precursor for a range of

applications, particularly in the synthesis of organometallic compounds. A thorough

understanding of its characteristics and adherence to strict safety protocols are essential for its

effective and safe utilization in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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